Cas no 2229185-51-5 (tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate
• CAS No: 2229185-51-5
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 6233602
• PubChem ID: 165831327
• Update Time: 2025-06-07

tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate
• tert-butyl 2-[3-(ethylcarbamoyl)phenyl]piperazine-1-carboxylate
• 2229185-51-5
• EN300-1901018

• Inchi： 1S/C18H27N3O3/c1-5-20-16(22)14-8-6-7-13(11-14)15-12-19-9-10-21(15)17(23)24-18(2,3)4/h6-8,11,15,19H,5,9-10,12H2,1-4H3,(H,20,22)
• InChI Key： RUNKMHQCJFDZQX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC=C(C(NCC)=O)C=1)=O

Computed Properties

• Exact Mass: 333.20524173g/mol
• Monoisotopic Mass: 333.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.7Ų

Additional information on tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate

Introduction to tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate (CAS No. 2229185-51-5)

tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate (CAS No. 2229185-51-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of piperazines, which are widely used as building blocks in the synthesis of various drugs and biologically active molecules. The unique structural features of this compound, particularly the tert-butyl and ethylcarbamoyl substituents, make it an intriguing candidate for further research and development.

The chemical structure of tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate consists of a piperazine ring with a tert-butyl group attached to the nitrogen atom at the 1-position and an ethylcarbamoyl group attached to the phenyl ring at the 3-position. This arrangement provides the molecule with a combination of hydrophobic and hydrophilic properties, which can influence its pharmacokinetic and pharmacodynamic behavior.

Recent studies have explored the potential therapeutic applications of tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate. One notable area of interest is its activity as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that piperazines with similar structures can exhibit potent effects on serotonin, dopamine, and norepinephrine receptors, making them valuable candidates for the treatment of neurological disorders such as depression, anxiety, and schizophrenia.

In addition to its potential as a CNS modulator, tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate typically involves multi-step processes, including the formation of the piperazine ring and subsequent functionalization with the tert-butyl and ethylcarbamoyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In terms of safety and toxicity, preliminary studies on tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate have shown that it exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be considered for clinical trials. These assessments typically include in vitro cytotoxicity tests, in vivo animal studies, and detailed pharmacokinetic analyses.

The potential applications of tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate extend beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of other complex molecules. For example, it can be used as a starting material for the preparation of novel ligands for metal complexes or as a building block for advanced materials with specific functional properties.

In conclusion, tert-butyl 2-3-(ethylcarbamoyl)phenylpiperazine-1-carboxylate (CAS No. 2229185-51-5) is a promising compound with a wide range of potential applications in pharmaceuticals, medicinal chemistry, and materials science. Ongoing research continues to uncover new insights into its biological activities and synthetic methodologies, paving the way for future innovations in these fields.